Cas no 1207175-18-5 (4-Ethynylpyrimidin-2-amine)

• Product Name: 4-Ethynylpyrimidin-2-amine
• CAS No: 1207175-18-5
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD12755763
• CID: 1213851
• PubChem ID: 45112321
• Update Time: 2025-10-28

4-Ethynylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylpyrimidin-2-amine
• 4-(Prop-1-ynyl)pyrimidin-2-amine
• 2-Amino-3-chloro-5-(trifluoromethyl)-isonicotinonitrile
• 4-(but-1-ynyl)pyrimidin-2-amine
• 4-(2-phenylethynyl)pyrimidin-2-amine
• 2-Amino-4-ethynylpyrimidine
• 2-amino-3-chloro-5-(trifluoromethyl)isonicotinonitrile
• 2-Amino-3-chloro-5-(trifluoromethyl)pyridine-4-carbonitrile
• 2-Amino-3-chloro-4-cyano-5-(trifluoromethyl)pyridine
• 4-ethynyl-2-Pyrimidinamine
• 4-(Prop-1-yn-1-yl)pyrimidin-2-amine
• 4-(Phenylethynyl)pyrimidin-2-amine
• DTXSID40668264
• A892108
• AKOS006343576
• EN300-1702782
• MFCD12755763
• SY067906
• CS-0050865
• AS-34894
• SCHEMBL3900681
• PB31662
• 1207175-18-5
• DB-012195

• MDL： MFCD12755763
• Inchi： 1S/C6H5N3/c1-2-5-3-4-8-6(7)9-5/h1,3-4H,(H2,7,8,9)
• InChI Key： NIYUIYKJIYIVFX-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C#C

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.23
• Melting Point: 145-146 ºC
• Boiling Point: 317.1±34.0 °C at 760 mmHg
• PSA: 51.8
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethynylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Ethynylpyrimidin-2-amine

Chemical Profile of 4-Ethynylpyrimidin-2-amine (CAS No: 1207175-18-5)

4-Ethynylpyrimidin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1207175-18-5, is a heterocyclic organic compound belonging to the pyrimidine family. This molecule features a unique structure comprising a pyrimidine ring substituted with an ethynyl group at the 4-position and an amino group at the 2-position. Such structural characteristics make it a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules.

The significance of 4-Ethynylpyrimidin-2-amine in modern chemical biology stems from its reactivity and functional diversity. The presence of both the ethynyl (C≡CH) and amino (–NH₂) functional groups allows for extensive chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. This adaptability has positioned it as a key building block in medicinal chemistry, facilitating the exploration of new therapeutic agents.

Recent advancements in drug discovery have highlighted the potential of 4-Ethynylpyrimidin-2-amine in addressing various therapeutic challenges. For instance, studies have demonstrated its utility in designing inhibitors targeting enzymes involved in cancer metabolism. The pyrimidine scaffold is widely recognized for its role in antimicrobial and anticancer agents, while the ethynyl group can be further functionalized to enhance binding affinity or metabolic stability. These properties make it particularly relevant in the quest for next-generation small-molecule drugs.

In addition to its pharmaceutical applications, 4-Ethynylpyrimidin-2-amine has been explored in materials science, where its ability to undergo cross-coupling reactions such as Sonogashira couplings has been leveraged to create conjugated polymers and organic electronic materials. The amino group also allows for further derivatization into amides, ureas, or sulfonamides, expanding its utility in synthetic chemistry.

The synthesis of 4-Ethynylpyrimidin-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Common strategies include halogenation of pyrimidine derivatives followed by palladium-catalyzed coupling reactions to introduce the ethynyl moiety. Optimizing reaction conditions to achieve high yield and purity is crucial, as impurities can affect downstream applications.

From a mechanistic standpoint, the reactivity of 4-Ethynylpyrimidin-2-amine is influenced by electronic and steric factors inherent to its structure. The electron-withdrawing nature of the pyrimidine ring modulates the nucleophilicity of the amino group, while steric hindrance around the ethynyl position can impact reaction selectivity. Understanding these nuances is essential for designing efficient synthetic routes and predicting the behavior of derived compounds.

The growing interest in 4-Ethynylpyrimidin-2-amine has spurred numerous research efforts aimed at expanding its pharmacological applications. Preclinical studies have investigated its potential as a kinase inhibitor, with derivatives showing promise in disrupting aberrant signaling pathways in oncology. Furthermore, its incorporation into nucleoside analogs has opened avenues for antiviral drug development, underscoring its versatility as a pharmacophore.

In conclusion, 4-Ethynylpyrimidin-2-amine (CAS No: 1207175-18-5) represents a structurally intriguing and functionally rich compound with broad implications across multiple scientific disciplines. Its unique combination of reactivity and bioactivity positions it as a valuable tool for researchers striving to develop innovative solutions in medicine and materials science. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, reinforcing its importance in contemporary chemical research.